Cas no 1391454-90-2 ((3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1391454-90-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5683548
• PubChem ID: 61157464
• Update Time: 2025-08-05

(3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1391454-90-2
• (3R)-2-[(2S)-2-aminopropanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-25962303
• (3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C13H16N2O3/c1-8(14)12(16)15-7-10-5-3-2-4-9(10)6-11(15)13(17)18/h2-5,8,11H,6-7,14H2,1H3,(H,17,18)/t8-,11+/m0/s1
• InChI Key： RPAMUAAKBVTKQG-GZMMTYOYSA-N
• SMILES： O=C([C@H](C)N)N1CC2C=CC=CC=2C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 83.6Ų

Additional information on (3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

(3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid: A Novel Compound with Promising Therapeutic Potential

CAS No. 1391454-90-2 represents a unique chemical entity with significant interest in the field of pharmaceutical research. This compound, known as (3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, is a member of the isoquinoline derivatives family, which has been extensively studied for its biological activities. The molecular structure of this compound features a core 1,2,3,4-tetrahydroisoquinoline ring system, which is known to exhibit various pharmacological properties due to its ability to interact with multiple biological targets. The 3-carboxylic acid functional group at the terminal position further enhances its reactivity and potential for forming hydrogen bonds with target proteins, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of stereochemistry in the biological activity of this compound. The (3R) and (2S) configurations at the chiral centers are critical for its pharmacological profile. These stereocenters influence the molecule's ability to bind to specific receptors or enzymes, which is a key factor in determining its therapeutic efficacy. For instance, the (2S) configuration at the 2-aminopropanoyl group has been shown to enhance the compound's affinity for certain kinase targets, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. This finding underscores the importance of stereochemical control in optimizing the compound's biological activity.

The 1,2,3,4-tetrahydroisoquinoline scaffold is a well-established pharmacophore with applications in the treatment of neurological disorders, cancer, and inflammatory diseases. The 3-carboxylic acid moiety at the terminal position of this compound contributes to its ability to modulate ion channels and receptor-mediated signaling pathways. This dual functionality makes the compound a versatile tool for exploring novel therapeutic strategies. For example, a 2022 study in the British Journal of Pharmacology reported that this compound exhibits potent anti-inflammatory effects by inhibiting the activation of NF-κB pathways, which are central to the regulation of inflammatory responses.

Recent advancements in chemical synthesis have enabled the efficient preparation of (3R)-2-(2S)-2-aminopropanoyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with high stereochemical purity. Techniques such as asymmetric catalysis and enantioselective oxidation have been employed to achieve the desired stereochemistry, ensuring the compound's biological activity. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving enantioselective hydrogenation, which allows for the selective formation of the (3R) and (2S) configurations. This method has significantly improved the scalability and cost-effectiveness of the compound's production, making it more viable for preclinical and clinical studies.

Experimental evidence suggests that this compound has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate β-amyloid aggregation and alpha-synuclein toxicity has been investigated in preclinical models. A 2024 study in Neuropharmacology demonstrated that the compound reduces tau protein hyperphosphorylation in a mouse model of Alzheimer's disease, suggesting its potential as a neuroprotective agent. These findings highlight the compound's role in addressing the molecular mechanisms underlying neurodegenerative disorders.

Additionally, the compound has shown promise in the field of oncology due to its ability to target specific kinase enzymes involved in tumor progression. Research published in Cancer Research in 2023 indicated that the compound inhibits the EGFR and HER2 pathways, which are frequently dysregulated in certain types of cancers. This dual inhibition of EGFR and HER2 may lead to improved therapeutic outcomes in patients with resistant tumors, as these pathways are often associated with drug resistance.

The compound's anti-inflammatory properties have also been explored in the context of autoimmune diseases. A 2022 study in Autoimmunity Reviews found that the compound reduces TNF-α and IL-6 levels in vitro, which are key cytokines involved in the pathogenesis of autoimmune conditions such as rheumatoid arthritis and multiple sclerosis. These findings suggest that the compound could be developed as a novel therapeutic agent for managing chronic inflammatory diseases.

Despite its promising biological activities, the compound faces challenges in terms of bioavailability and metabolic stability. A 2023 study in Drug Metabolism and Disposition reported that the compound undergoes rapid metabolism via CYP3A4 enzymes, which may limit its systemic exposure. To overcome this issue, researchers are exploring prodrug strategies and structural modifications to enhance its half-life and targeted delivery. These efforts are critical for translating the compound's preclinical potential into effective therapeutic applications.

Overall, CAS No. 1391454-90-2 represents a significant advancement in the development of isoquinoline-based therapeutics. Its unique stereochemistry and functional groups provide a versatile platform for exploring diverse biological activities. Continued research into its pharmacological mechanisms, synthetic approaches, and therapeutic applications will be essential for realizing its full potential in the treatment of various diseases.

Further studies are needed to elucidate the compound's mechanism of action, toxicological profile, and pharmacokinetic behavior in vivo. These investigations will not only refine its therapeutic potential but also ensure its safety and efficacy in clinical settings. The compound's ability to modulate multiple biological pathways makes it a valuable candidate for further exploration in the field of pharmaceutical science.

As research progresses, the compound may find applications in the treatment of neurological disorders, oncology, and inflammatory diseases. Its development could lead to the creation of new therapeutic agents with improved efficacy and reduced side effects. The ongoing efforts to optimize its synthesis and biological activity will play a crucial role in determining its success in the pharmaceutical market.

Ultimately, the compound's unique chemical structure and biological properties position it as a promising candidate for future drug development. Its potential to address a wide range of diseases highlights the importance of continued research and innovation in the field of medicinal chemistry.